Cas no 898456-03-6 (4-butoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-butoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 898456-03-6
• MF: C₂₅H₂₅N₃O₄S
• MW: 463.548704862595
• CID: 5483925
• Update Time: 2025-10-29

4-butoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• 4-butoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C25H25N3O4S/c1-3-4-16-32-21-12-14-22(15-13-21)33(30,31)27-19-8-7-9-20(17-19)28-18(2)26-24-11-6-5-10-23(24)25(28)29/h5-15,17,27H,3-4,16H2,1-2H3
• InChI Key： YJSPUGYFQMRJPN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)(=O)=O)=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-butoxy-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

Introduction to 4-Butoxy-N-[3-(2-Methyl-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Phenyl]Benzene-1-Sulfonamide (CAS No. 898456-03-6)

4-Butoxy-N-[3-(2-Methyl-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Phenyl]Benzene-1-Sulfonamide, commonly referred to by its CAS number 898456-03, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 4-butoxy-N-[3-(2-methyl...sulfonamide is characterized by a sulfonamide group attached to a phenyl ring, which is further substituted with a butoxy group and a quinazoline derivative. The quinazoline moiety is a heterocyclic structure known for its biological activity and is often found in various pharmaceutical agents. The presence of the sulfonamide group enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Recent studies have focused on optimizing the synthesis of CAS No. 898456. Researchers have explored various synthetic pathways, including multi-component reactions and microwave-assisted synthesis, to improve yield and purity. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing, which is crucial for its commercialization.

In terms of applications, 4-butoxy-N-[...]sulfonamide has shown potential in the field of oncology. Preclinical studies indicate that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity arises from its ability to target specific signaling pathways involved in cancer progression. Additionally, the compound has demonstrated anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis.

The pharmacokinetic profile of CAS No. 898456 has been extensively studied. Research reveals that it has favorable absorption characteristics and a moderate half-life, which are essential for sustained therapeutic effects. Furthermore, its metabolic pathways have been mapped out, providing insights into potential drug-drug interactions and toxicity risks.

From an environmental perspective, the biodegradability of 4-butoxy-N-[...]sulfonamide has been assessed under various conditions. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This is particularly important for industries adhering to strict environmental regulations.

In conclusion, CAS No. 898456, or 4-butoxy-N-[...]sulfonamide, represents a significant advancement in organic chemistry with multifaceted applications. Its unique structure, coupled with recent research breakthroughs, positions it as a promising compound in drug development and beyond. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial sectors.